Cas no 1781112-31-9 (1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine
• CAS No: 1781112-31-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6537687
• PubChem ID: 105512598
• Update Time: 2025-05-20

1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine
• 1-[2-(4-bromo-3-fluorophenyl)ethyl]cyclopropan-1-amine
• EN300-1935171
• SCHEMBL20547309
• 1781112-31-9

• Inchi： 1S/C11H13BrFN/c12-9-2-1-8(7-10(9)13)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： QVOFAEWOSJFHSL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CCC1(CC1)N

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1781112-31-9 and Product Name: 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine

The compound with the CAS number 1781112-31-9 and the product name 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel pharmacophores. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both bromine and fluorine substituents in the aromatic ring, combined with the cyclopropane moiety, imparts distinct electronic and steric properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the exploration of cyclopropane-containing compounds due to their remarkable biological activity. Cyclopropanes are known for their ability to introduce conformational constraints into molecules, which can enhance binding affinity and selectivity. The specific arrangement of atoms in 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine allows for optimal interactions with biological targets, making it a promising scaffold for developing new therapeutic agents.

The 4-bromo-3-fluorophenyl substituent is particularly noteworthy, as it combines the electron-withdrawing effects of fluorine with the electrophilic nature of bromine. This dual functionality not only influences the electronic properties of the molecule but also provides multiple sites for further chemical modification. Such structural features are often exploited in medicinal chemistry to fine-tune pharmacokinetic and pharmacodynamic properties, ultimately improving drug efficacy and safety.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. Fluorine atoms can significantly impact metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine into 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine enhances its potential as a lead compound for drug development. For instance, fluorine substitution has been shown to increase the metabolic stability of certain drugs by preventing rapid degradation by enzymes such as cytochrome P450.

The cyclopropane ring in 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine introduces a rigid structure that can improve binding interactions with biological targets. This rigidity is particularly beneficial in cases where precise molecular orientation is critical for receptor binding. The combination of a cyclopropane ring with an amine group also opens up possibilities for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties.

Current research in this area is focused on identifying new therapeutic applications for cyclopropane-containing compounds. Preliminary studies suggest that derivatives of 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine may exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings are particularly exciting given the high unmet medical needs associated with inflammatory diseases.

The synthesis of 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine involves a series of well-established organic reactions, including halogenation, nucleophilic substitution, and cyclopropanation. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. The ability to efficiently produce this compound on a scalable basis is crucial for its translation from academic research to clinical development.

In conclusion, 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-amine represents a compelling example of how structural innovation in medicinal chemistry can lead to the discovery of novel therapeutic agents. Its unique combination of functional groups and structural features makes it a valuable tool for researchers exploring new treatments for various diseases. As our understanding of biological targets continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.